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Compound of Interest

Compound Name: Barium oleate

Cat. No.: B1609195 Get Quote

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety and handling protocols for all laboratory chemicals is paramount.

This guide provides an in-depth overview of the safety precautions, handling procedures, and

emergency responses related to barium oleate.

Hazard Identification and Classification
Barium oleate is classified as Acute toxicity - Category 4, Oral, with the corresponding hazard

statement H302: Harmful if swallowed[1][2]. Ingestion is the primary route of acute toxicity.

While comprehensive data on inhalation and dermal toxicity is limited, it is crucial to avoid the

formation and inhalation of dust, as well as contact with skin and eyes[1][2].

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of barium oleate is essential for

its safe handling and storage.
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Property Value Reference

CAS Number 591-65-1 [2][3][4][5][6][7][8][9]

Molecular Formula C36H66BaO4 [3][10]

Molecular Weight 700.23 g/mol [5][8]

Appearance White, crystalline powder [3]

Solubility Soluble in hot water [3]

Boiling Point 360°C at 760 mmHg [3]

Flash Point 270.1°C [3]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety.

PPE Type Specifications Reference

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.

[1][2]

Skin Protection

Chemical-impermeable gloves

(inspected prior to use), and

fire/flame resistant and

impervious clothing.

[1][2]

Respiratory Protection

A full-face respirator should be

used if exposure limits are

exceeded or if irritation or other

symptoms are experienced.

[1][2]

Safe Handling and Storage
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Adherence to proper handling and storage procedures is critical to prevent accidents and

exposure.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[2]

Avoid the formation of dust and aerosols.[2]

Use non-sparking tools to prevent ignition.[2]

Wash hands thoroughly after handling.[1][2][10]

Do not eat, drink, or smoke in the work area.[1][2][10]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Keep away from incompatible materials and foodstuff containers.[2]

Experimental Protocols
The following are detailed methodologies for common laboratory procedures involving barium
oleate.

Weighing Barium Oleate:

Ensure the analytical balance is located inside a chemical fume hood or a ventilated balance

enclosure.

Don appropriate PPE (lab coat, gloves, safety goggles).

Tare a clean, dry weighing vessel on the balance.

Carefully transfer the desired amount of barium oleate to the weighing vessel using a

spatula, minimizing any dust generation.

Close the primary container of barium oleate immediately after weighing.
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Record the weight and clean any minor spills within the enclosure using a damp cloth.

Dissolving Barium Oleate:

Perform this procedure in a chemical fume hood.

Add the weighed barium oleate to a suitable vessel (e.g., beaker, flask).

Slowly add the desired solvent (e.g., hot water) while stirring to aid dissolution.

If heating is required, use a controlled heating source such as a hot plate with a magnetic

stirrer. Avoid open flames.

Ensure the vessel is appropriately covered to prevent splashing.

Transferring Barium Oleate Solutions:

All transfers of barium oleate solutions should be conducted within a chemical fume hood.

Use appropriate glassware (e.g., pipettes, graduated cylinders) for accurate and safe

transfer.

Avoid pouring solutions from a height to minimize splashing.

If transferring between containers, ensure the receiving container is stable and properly

labeled.

Accidental Release Measures and Disposal
In the event of a spill, prompt and appropriate action is necessary to mitigate risks.

Spill Cleanup:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Remove all sources of ignition.[1][2]
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Wearing appropriate PPE, collect the spilled material using spark-proof tools and place it in a

suitable, closed container for disposal.[1][2]

Prevent the spill from entering drains or the environment.[1][2]

Disposal:

Barium oleate and its containers must be disposed of in accordance with local, state, and

federal regulations.[1][2]

The material may be sent to a licensed chemical destruction plant or disposed of by

controlled incineration with flue gas scrubbing.[2]

Contaminated packaging should be triply rinsed (or equivalent) before being offered for

recycling, reconditioning, or disposal in a sanitary landfill.[2]

First Aid Measures
Immediate and correct first aid is crucial in case of exposure.
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Exposure Route First Aid Procedure Reference

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[1][2]

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Consult a

doctor immediately. Do not use

mouth-to-mouth resuscitation if

the victim ingested or inhaled

the chemical.

[1][2]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

Consult a doctor.

[1][2]

Eye Contact

Rinse with pure water for at

least 15 minutes. Consult a

doctor.

[1][2]

Visual Guides
The following diagrams illustrate key safety workflows.
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Preparation Phase

Control Measures

Handling & Emergency

Review Safety Data Sheet (SDS) Identify Hazards (H302) Assess Risks of Procedure

Select Appropriate PPE

Use Engineering Controls (Fume Hood)

Follow Safe Handling Protocols Know Emergency Procedures

Click to download full resolution via product page

Barium Oleate Handling Risk Assessment Workflow

Routes of Exposure

Immediate Actions

Exposure Occurs

Ingestion Inhalation Skin Contact Eye Contact

Rinse Mouth, Do NOT Induce Vomiting Move to Fresh Air, Give Oxygen if Needed Remove Contaminated Clothing, Wash Skin Rinse Eyes with Water for 15 mins

Seek Immediate Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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